![molecular formula C16H26ClNO B1441185 4-[2-(tert-Butyl)-4-methylphenoxy]piperidine hydrochloride CAS No. 1219979-38-0](/img/structure/B1441185.png)
4-[2-(tert-Butyl)-4-methylphenoxy]piperidine hydrochloride
Overview
Description
The compound “4-[2-(tert-Butyl)-4-methylphenoxy]piperidine hydrochloride” is a derivative of piperidine . Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry .
Synthesis Analysis
Piperidine derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .Chemical Reactions Analysis
Piperidines are involved in intra- and intermolecular reactions leading to the formation of various derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .Scientific Research Applications
Drug Design and Development
4-[2-(tert-Butyl)-4-methylphenoxy]piperidine hydrochloride: is a piperidine derivative, a class of compounds that are pivotal in the pharmaceutical industry. Piperidine structures are found in more than twenty classes of pharmaceuticals, including alkaloids . The compound’s structural features make it a valuable synthetic block for constructing drugs, particularly due to its potential for modification and the introduction of various functional groups that can enhance biological activity.
Synthesis of Biologically Active Molecules
The versatility of piperidine derivatives allows for the synthesis of a wide range of biologically active molecules. For instance, they can be used to create compounds with potential anticancer, anti-inflammatory, and analgesic properties . The tert-butyl group in the compound can improve the pharmacokinetic properties of these molecules, making them more effective in therapeutic applications.
Pharmacological Research
Piperidine derivatives are present in numerous pharmacological agents. The compound could be involved in the discovery and biological evaluation of potential drugs containing the piperidine moiety. Its structural attributes could be exploited to develop new medications with improved efficacy and reduced side effects .
Future Directions
Piperidine derivatives have significant potential in the pharmaceutical industry, and there is ongoing research into their synthesis and applications . Further investigation and exploration of “4-[2-(tert-Butyl)-4-methylphenoxy]piperidine hydrochloride” and similar compounds could contribute to their potential application as novel therapeutic agents in the future .
properties
IUPAC Name |
4-(2-tert-butyl-4-methylphenoxy)piperidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25NO.ClH/c1-12-5-6-15(14(11-12)16(2,3)4)18-13-7-9-17-10-8-13;/h5-6,11,13,17H,7-10H2,1-4H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FQVCVSGWLFSDTF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC2CCNCC2)C(C)(C)C.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H26ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.83 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[2-(tert-Butyl)-4-methylphenoxy]piperidine hydrochloride | |
CAS RN |
1219979-38-0 |
Source
|
| Record name | Piperidine, 4-[2-(1,1-dimethylethyl)-4-methylphenoxy]-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1219979-38-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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